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Technical Support Center: Vitreous Aspiration
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals who encounter a "dry

tap" during vitreous aspiration.

Frequently Asked Questions (FAQs)
Q1: What is a "dry tap" during vitreous aspiration?

A "dry tap" refers to the failure to aspirate vitreous fluid during a needle aspiration procedure.

This can be a common issue, with studies reporting dry taps in up to 35% of cases using a

standard needle technique[1].

Q2: What are the primary causes of a "dry tap"?

The most common reasons for a dry tap include:

Unliquefied Vitreous: The vitreous humor may be too gelatinous to be aspirated through a

fine-gauge needle[1][2]. This is particularly common in younger patients.

Incorrect Needle Placement: The needle tip may not be in an area of liquefied vitreous or

may be obstructed by vitreous strands.

Inadequate Suction: Insufficient negative pressure applied to the syringe.
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Blocked Needle: The needle lumen may be blocked by vitreous gel or other tissue.

Q3: What are the immediate troubleshooting steps if I encounter a "dry tap"?

If a dry tap occurs, consider the following steps:

Reposition the Needle: Gently and slightly move the needle tip to a different location within

the mid-vitreous cavity to find a pocket of liquefied vitreous[3][4].

Re-apply Gentle Suction: Ensure a steady and gentle negative pressure is being applied to

the syringe plunger[3].

Consider a Larger Gauge Needle: While smaller gauge needles (e.g., 27-gauge, 30-gauge)

are often used, a slightly larger bore needle (e.g., 25-gauge) may be necessary if the

vitreous is viscous[2][5].

Patient Repositioning: If feasible and safe, repositioning the patient may help to mobilize

liquefied vitreous towards the needle tip[1].

Troubleshooting Guide: Overcoming a "Dry Tap"
This guide provides a systematic approach to troubleshooting a dry tap during vitreous

aspiration.

Initial Assessment
Before initiating the procedure, assess the likelihood of encountering a dry tap. Younger

patients and those without a posterior vitreous detachment (PVD) are more likely to have a

non-liquefied vitreous.

Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting a "dry tap" event.

Caption: Troubleshooting workflow for a "dry tap" during vitreous aspiration.
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If a standard needle aspiration fails, alternative techniques can significantly increase the

success rate of obtaining a vitreous sample.

Trocar-Assisted Vitreous Tap
Using a valved trocar cannula can improve the likelihood of a successful aspiration. The trocar

provides a stable entry point, allowing for multiple attempts and adjustments without repeated

scleral penetration[1].

Mechanized Vitreous Biopsy (Vitrectomy)
For cases where a sufficient undiluted sample is critical, a pars plana vitrectomy (PPV) with a

vitrectomy cutting instrument is a highly effective method[6][7][8]. This technique allows for the

collection of a larger, purer vitreous specimen[6].

Comparative Data on Vitreous Sampling Techniques
Technique "Dry Tap" Rate

Diagnostic
Yield/Success Rate

Key
Considerations

Standard Needle

Aspiration
34.6% (9/26 cases)[1]

Can be successful,

especially in liquefied

vitreous[5][9].

Higher risk of dry tap,

particularly in non-

liquefied vitreous.

Trocar-Assisted

Needle Tap
0% (0/12 cases)[1]

Significantly increases

the probability of

obtaining an adequate

sample[1].

Allows for multiple

attempts and patient

repositioning[1].

Mechanized Vitreous

Biopsy

N/A (cutter always

provides a specimen)

[10]

High diagnostic

yield[6][7].

More invasive,

requires specialized

equipment and

surgical setting.

Experimental Protocols
Protocol for Trocar-Assisted Vitreous Aspiration
This protocol is intended for trained professionals in a controlled research or clinical setting.
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Preparation:

Administer topical anesthesia.

Prepare a sterile field.

Place a sterile lid speculum.

Apply a drop of 5% povidone-iodine solution[11].

Trocar Placement:

Insert a 25-gauge or 27-gauge valved trocar through the pars plana, typically 3.5-4.0 mm

posterior to the limbus[1][5].

Aspiration:

Insert a needle (e.g., 27-gauge) attached to a 3-5 mL syringe through the trocar's valve[1]

[5].

Direct the needle towards the mid-vitreous cavity.

Apply gentle, steady negative pressure to the syringe plunger to aspirate the vitreous

fluid[3].

If no fluid is obtained, gently reposition the needle tip within the vitreous cavity and re-

attempt aspiration[3][4].

Completion:

Once an adequate sample is collected, remove the needle from the trocar.

Remove the trocar and apply gentle pressure to the insertion site to ensure self-sealing.

Signaling Pathways and Logical Relationships
The decision-making process for selecting a vitreous sampling method can be visualized as

follows:
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Caption: Decision tree for selecting a vitreous sampling technique.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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